3-(4-bromophenyl)-5-[(4-fluorophenoxy)methyl]-1,2,4-oxadiazole

• IUPAC Name: 3-(4-bromophenyl)-5-[(4-fluorophenoxy)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C15H10BrFN2O2/c16-11-3-1-10(2-4-11)15-18-14(21-19-15)9-20-13-7-5-12(17)6-8-13/h1-8H,9H2
• InChI Key: VJFCUJMKCQVGTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NOC(=N2)COC3=CC=C(C=C3)F)Br
• Molecular Formula: C15H10BrFN2O2
• Molecular Weight: 349.15 g/mol

Description

3-(4-bromophenyl)-5-[(4-fluorophenoxy)methyl]-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a derivative of oxadiazole and has shown promising results in various studies related to drug development, cancer research, and other biomedical applications.

Mechanism of Action

The exact mechanism of action of 3-(4-bromophenyl)-5-[(4-fluorophenoxy)methyl]-1,2,4-oxadiazole is not fully understood. However, studies have shown that this compound may inhibit the growth of cancer cells by blocking certain enzymes that are involved in cell proliferation. It may also have a neuroprotective effect by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-bromophenyl)-5-[(4-fluorophenoxy)methyl]-1,2,4-oxadiazole may have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells and may reduce the growth of tumors. It may also have a protective effect on neurons by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-bromophenyl)-5-[(4-fluorophenoxy)methyl]-1,2,4-oxadiazole in lab experiments is its potential to inhibit certain enzymes involved in cancer cell growth, making it a potential candidate for drug development. However, one limitation is that the exact mechanism of action is not fully understood, and more research is needed to fully understand the potential applications of this compound.

Future Directions

There are several future directions for research related to 3-(4-bromophenyl)-5-[(4-fluorophenoxy)methyl]-1,2,4-oxadiazole. One potential direction is to further study its potential applications in drug development for cancer and neurodegenerative diseases. Another direction is to investigate the mechanism of action of this compound in more detail, which could lead to the development of more effective treatments for various diseases. Additionally, further research could be conducted to explore the potential side effects and toxicity of this compound.

Synthesis Methods

The synthesis of 3-(4-bromophenyl)-5-[(4-fluorophenoxy)methyl]-1,2,4-oxadiazole is achieved by reacting 4-bromobenzyl alcohol and 4-fluorobenzyl chloride in the presence of a base, followed by cyclization with hydrazine hydrate. The final compound is obtained through a purification process.

Scientific Research Applications

The 3-(4-bromophenyl)-5-[(4-fluorophenoxy)methyl]-1,2,4-oxadiazole compound has shown potential applications in various scientific research fields. In drug development, this compound has been studied as a potential inhibitor of certain enzymes that are involved in cancer cell growth. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.